Cas no 1354949-87-3 (4-Ethylpiperidin-4-ol hydrochloride)

• Product Name: 4-Ethylpiperidin-4-ol hydrochloride
• CAS No: 1354949-87-3
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD16875508
• CID: 3165129
• PubChem ID: 51358292
• Update Time: 2025-06-07

4-Ethylpiperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethylpiperidin-4-ol hydrochloride
• CS-0047072
• AKOS015897944
• PB28609
• DB-381151
• 4-Ethylpiperidin-4-ol HCl
• EN300-91654
• 1354949-87-3
• Z1267885912
• 4-ethylpiperidin-4-ol;hydrochloride
• AS-62363
• SCHEMBL16637695
• 4-ethylpiperidin-4-olhydrochloride
• SB41213
• MFCD16875508
• EEC94987
• 832-025-5

• MDL： MFCD16875508
• Inchi： 1S/C7H15NO.ClH/c1-2-7(9)3-5-8-6-4-7;/h8-9H,2-6H2,1H3;1H
• InChI Key： RMTPVYXPYUPQDP-UHFFFAOYSA-N
• SMILES： Cl.OC1(CC)CCNCC1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Ethylpiperidin-4-ol hydrochloride

Introduction to 4-Ethylpiperidin-4-ol Hydrochloride (CAS No. 1354949-87-3)

4-Ethylpiperidin-4-ol hydrochloride (CAS No. 1354949-87-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethylpiperidin-4-ol hydrochloride, is a derivative of piperidine, a six-membered heterocyclic amine with a wide range of biological activities. The addition of an ethyl group and a hydroxyl group to the piperidine ring imparts unique chemical and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-Ethylpiperidin-4-ol hydrochloride consists of a piperidine ring with an ethyl group attached to the nitrogen atom and a hydroxyl group at the 4-position. The presence of these functional groups contributes to its solubility, stability, and reactivity, which are crucial factors in drug development. The hydrochloride salt form enhances its water solubility and bioavailability, making it suitable for various pharmaceutical formulations.

In recent years, 4-Ethylpiperidin-4-ol hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), particularly those involved in the regulation of dopamine and serotonin. These interactions have led to its evaluation as a potential treatment for neurological disorders such as Parkinson's disease, depression, and anxiety.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 4-Ethylpiperidin-4-ol hydrochloride. The researchers found that it exhibits potent agonist activity at dopamine D2 receptors and serotonin 5-HT1A receptors. This dual receptor activity suggests that it could be effective in modulating both dopaminergic and serotonergic signaling pathways, which are implicated in various neuropsychiatric conditions.

Beyond its potential as a therapeutic agent, 4-Ethylpiperidin-4-ol hydrochloride has also been explored for its use as a research tool. Its ability to selectively target specific receptor subtypes makes it valuable for investigating the roles of these receptors in physiological and pathological processes. For example, it has been used in preclinical studies to elucidate the mechanisms underlying neurodegenerative diseases and mood disorders.

The synthesis of 4-Ethylpiperidin-4-ol hydrochloride involves several well-established chemical reactions. One common synthetic route starts with the reaction of 1-methyl-4-piperidone with an appropriate alkylating agent to introduce the ethyl group. Subsequent reduction of the carbonyl group followed by acidification yields the desired hydrochloride salt. This synthetic pathway is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and toxicity, preliminary studies have indicated that 4-Ethylpiperidin-4-ol hydrochloride exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro cytotoxicity tests, animal toxicity studies, and genotoxicity evaluations to ensure that the compound is safe for human use.

The future prospects for 4-Ethylpiperidin-4-ol hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various neurological disorders. Additionally, researchers are exploring its potential as a lead compound for developing novel drugs with improved pharmacological profiles. The combination of its unique chemical structure and promising biological activities positions it as a valuable asset in the ongoing quest for more effective treatments for neurological and psychiatric conditions.

In conclusion, 4-Ethylpiperidin-4-ol hydrochloride (CAS No. 1354949-87-3) is a multifaceted compound with significant potential in both research and therapeutic applications. Its ability to modulate neurotransmitter systems makes it a promising candidate for treating neurological disorders, while its use as a research tool provides valuable insights into the underlying mechanisms of these conditions. As research continues to advance, this compound is likely to play an increasingly important role in the development of new treatments and therapies.